Cas no 1805027-39-7 (2-Iodo-6-methoxy-4-(trifluoromethyl)pyridine)

• Product Name: 2-Iodo-6-methoxy-4-(trifluoromethyl)pyridine
• CAS No: 1805027-39-7
• MF: C₇H₅F₃INO
• MW: 303.020384550095
• MDL: MFCD28800435
• CID: 4706591
• Update Time: 2025-05-25

2-Iodo-6-methoxy-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-6-methoxy-4-(trifluoromethyl)pyridine

• MDL： MFCD28800435
• Inchi： 1S/C7H5F3INO/c1-13-6-3-4(7(8,9)10)2-5(11)12-6/h2-3H,1H3
• InChI Key： HSDQDOOXBBYXQN-UHFFFAOYSA-N
• SMILES： IC1=CC(C(F)(F)F)=CC(=N1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Topological Polar Surface Area: 22.1

Additional information on 2-Iodo-6-methoxy-4-(trifluoromethyl)pyridine

Introduction to 2-Iodo-6-methoxy-4-(trifluoromethyl)pyridine (CAS No. 1805027-39-7)

2-Iodo-6-methoxy-4-(trifluoromethyl)pyridine, with the chemical formula C₈H₅F₃INO, is a versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine class, characterized by a nitrogen-containing aromatic ring, which makes it a valuable scaffold for the synthesis of biologically active molecules. The presence of multiple functional groups, including an iodine atom, a methoxy group, and a trifluoromethyl group, endows this compound with unique reactivity and potential applications in drug discovery.

The CAS number 1805027-39-7 uniquely identifies this compound in scientific literature and databases, facilitating its accurate referencing in research papers, patents, and industrial applications. The structural features of 2-Iodo-6-methoxy-4-(trifluoromethyl)pyridine make it a promising intermediate in the synthesis of various pharmacophores. Specifically, the iodine atom serves as a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are widely employed in constructing complex organic molecules. Additionally, the methoxy and trifluoromethyl groups introduce electronic and steric effects that can modulate the biological activity of derived compounds.

In recent years, there has been growing interest in the development of novel therapeutic agents targeting inflammatory and neurological disorders. Pyridine derivatives have been extensively studied for their potential as kinase inhibitors, antiviral agents, and neuroprotective compounds. The trifluoromethyl group, in particular, is known to enhance metabolic stability and binding affinity in drug candidates. For instance, trifluoromethyl-substituted pyridines have been incorporated into small-molecule inhibitors of Janus kinases (JAKs), which play a crucial role in immune regulation. Research has demonstrated that compounds featuring this motif exhibit improved pharmacokinetic profiles compared to their non-fluorinated counterparts.

The methoxy group in 2-Iodo-6-methoxy-4-(trifluoromethyl)pyridine also contributes to its utility as a building block. Methoxy-substituted pyridines are frequently found in bioactive molecules due to their ability to influence receptor binding and metabolic pathways. A notable example is the use of methoxypyridines in the development of antipsychotic drugs, where they enhance receptor selectivity and reduce side effects. The iodine substituent further expands the synthetic possibilities by allowing for palladium-catalyzed coupling reactions with boronic acids or stannanes, enabling the construction of diverse molecular architectures.

Recent advances in medicinal chemistry have highlighted the importance of fluorinated heterocycles in drug design. The trifluoromethyl group, due to its electron-withdrawing nature and ability to increase lipophilicity, is particularly valuable in optimizing drug-like properties. For example, trifluoromethyl-substituted pyridines have been incorporated into antiviral agents targeting RNA-dependent RNA polymerases, where they improve binding affinity to viral proteases. Similarly, methoxypyridines have been explored in the development of kinase inhibitors for cancer therapy, where they enhance target engagement and duration of action.

The synthesis of 2-Iodo-6-methoxy-4-(trifluoromethyl)pyridine typically involves multi-step organic transformations starting from commercially available pyridine precursors. Key steps include halogenation at the desired positions followed by functional group modifications. The introduction of the iodine atom can be achieved through electrophilic aromatic substitution or metal-catalyzed halogenation reactions. Subsequent methylation and trifluoromethylation provide the final structure with high regioselectivity. These synthetic strategies highlight the compound's accessibility for further derivatization in drug discovery pipelines.

In conclusion, 2-Iodo-6-methoxy-4-(trifluoromethyl)pyridine (CAS No. 1805027-39-7) is a valuable intermediate with broad applicability in pharmaceutical research. Its unique structural features enable diverse chemical modifications, making it a versatile scaffold for developing novel therapeutic agents. The growing body of literature on fluorinated pyridines underscores their significance in modern drug design, with compounds like this one playing a pivotal role in addressing unmet medical needs across various therapeutic areas.